BE“GHE Foundational & Exploratory

Check Availability & Pricing

Barium Cyanide: Chemical Identity and Molar
Mass

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445

Barium cyanide is an inorganic chemical compound with the formula Ba(CN)2.[1][2] Itis a
white crystalline salt synthesized from the reaction of hydrogen cyanide and barium hydroxide.

[1]

Chemical Formula

The chemical formula for barium cyanide is Ba(CN)2.[1][2] This formula indicates that each
molecule of barium cyanide consists of one barium ion (Ba2*) and two cyanide ions (CN~).
The barium atom carries a +2 charge, while each cyanide polyatomic ion has a -1 charge.[3] To
achieve a neutral compound, two cyanide ions are required to balance the charge of a single
barium ion.[3]

Molar Mass

The molar mass of barium cyanide is approximately 189.36 g/mol .[1][4][5] This value is
calculated by summing the atomic masses of its constituent atoms.

The calculation is as follows:
e Barium (Ba): 1 atom x 137.33 g/mol = 137.33 g/mol [6][7]
e Carbon (C): 2 atoms x 12.01 g/mol = 24.02 g/mol [7][8]

e Nitrogen (N): 2 atoms x 14.01 g/mol = 28.02 g/mol [7]
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Adding these values together gives the total molar mass of the compound.[7]

. Molar Mass ( Total Mass (
Element Symbol Quantity
g/mol) g/mol )
Barium Ba 1 137.33[6][9] 137.33
Carbon C 2 12.01[8][10] 24.02
Nitrogen N 2 14.01 28.02
Total Ba(CN)2 189.37

Note: Slight variations in molar mass values can occur due to rounding of atomic masses.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Barium Cyanide: Chemical Identity and Molar Mass].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221445#barium-cyanide-chemical-formula-and-
molar-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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